Cas no 13829-13-5 (Benzamide,N-cyano-N-methyl-)

• Product Name: Benzamide,N-cyano-N-methyl-
• CAS No: 13829-13-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 119969
• PubChem ID: 20261950
• Update Time: 2025-04-18

Benzamide,N-cyano-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-cyano-N-methyl-
• Benzamide, N-cyano-N-methyl- (8CI,9CI)
• N-cyano-N-methylbenzamide
• 13829-13-5
• DTXSID50604274
• SCHEMBL2728050

• Inchi： 1S/C9H8N2O/c1-11(7-10)9(12)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： OKBXASTWVGECGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N(C#N)C

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.1